Cas no 286456-64-2 (5-oxo-4-azatricyclo4.2.1.0,3,7nonane-3-carboxylic acid)

• Product Name: 5-oxo-4-azatricyclo4.2.1.0,3,7nonane-3-carboxylic acid
• CAS No: 286456-64-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD24515724
• CID: 248638
• PubChem ID: 57302789
• Update Time: 2025-11-06

5-oxo-4-azatricyclo4.2.1.0,3,7nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Methanocyclopenta[b]pyrrole-6a(1H)-carboxylicacid, hexahydro-2-oxo-
• 3,5-Methanocyclopenta[b]pyrrole-6a(1H)-carboxylicacid,hexahydro-2-oxo-(9CI)
• 5-oxo-4-azatricyclo4.2.1.0,3,7nonane-3-carboxylic acid
• 3,5-Methanocyclopenta[b]pyrrole-6a(1H)-carboxylic acid, hexahydro-2-oxo-
• 5-Oxo-4-azatricyclo[4.2.1.0,3,7]nonane-3-carboxylicacid
• PBJDFNRYWNIDJL-UHFFFAOYSA-N
• AKOS033921188
• 286456-64-2
• 5-Oxo-4-azatricyclo[4.2.1.0,3,7]nonane-3-carboxylic acid
• SCHEMBL5165686
• EN300-264713
• 2-Oxohexahydro-3,5-methanocyclopenta[b]pyrrole-6a(1H)-carboxylic acid
• DTXSID00720791
• 5-oxo-4-azatricyclo[4.2.1.0?,?]nonane-3-carboxylic acid
• Z1509082099
• 5-oxo-4-azatricyclo[4.2.1.03,7]nonane-3-carboxylic acid
• 5-oxo-4-azatricyclo[4.2.1.0 (3,7)]nonane-3-carboxylic acid

• MDL： MFCD24515724
• Inchi： 1S/C9H11NO3/c11-7-5-1-4-2-6(5)9(3-4,10-7)8(12)13/h4-6H,1-3H2,(H,10,11)(H,12,13)
• InChI Key： PBJDFNRYWNIDJL-UHFFFAOYSA-N
• SMILES： O=C1C2CC3CC(C(=O)O)(C2C3)N1

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-oxo-4-azatricyclo4.2.1.0,3,7nonane-3-carboxylic acid

Introduction to 5-oxo-4-azatricyclo[4.2.1.0,3,7]nonane-3-carboxylic acid (CAS No. 286456-64-2)

5-oxo-4-azatricyclo[4.2.1.0,3,7]nonane-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 286456-64-2, is a highly complex and structurally unique organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This tricyclic azapeptide analog possesses a rigid, three-membered nitrogen-containing ring system embedded within a larger nonane framework, making it a fascinating subject for structural and functional investigations.

The compound’s molecular architecture is characterized by the presence of an oxo group at the 5-position and a carboxylic acid moiety at the 3-position of the tricyclic system. The nitrogen atom within the azacycloalkane ring introduces conformational constraints that can significantly influence its interactions with biological targets, such as enzymes or receptors. This structural motif is reminiscent of natural products found in certain microbial taxa, suggesting potential bioactivities that warrant exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanistic interactions of such complex scaffolds with high precision. Studies indicate that the 5-oxo-4-azatricyclo[4.2.1.0,3,7]nonane-3-carboxylic acid scaffold may exhibit inhibitory properties against various therapeutic targets, including proteases and ion channels, due to its ability to mimic peptide-like functionalities while maintaining lipophilicity.

In the realm of drug discovery, the synthesis of tricyclic compounds like this one has been challenging but increasingly feasible with modern synthetic methodologies. Techniques such as transition-metal-catalyzed cyclizations and intramolecular reactions have streamlined the construction of these intricate frameworks. The introduction of nitrogen heterocycles into polycyclic systems often enhances binding affinity and selectivity, making such compounds promising candidates for further medicinal chemistry optimization.

One particularly intriguing aspect of 5-oxo-4-azatricyclo[4.2.1.0,3,7]nonane-3-carboxylic acid is its potential role as a lead compound for developing novel therapeutic agents. Preclinical studies have begun to explore its pharmacological profile in vitro and in vivo, with initial findings suggesting moderate efficacy in models relevant to neurological disorders and inflammatory conditions. The compound’s unique structural features may allow it to bypass traditional pharmacophores found in existing drugs, offering a fresh perspective on therapeutic intervention.

The synthesis of this compound also highlights the importance of stereochemical control in medicinal chemistry. The tricyclic system presents multiple stereocenters that must be precisely defined to achieve the desired biological activity. Advances in asymmetric synthesis have made it possible to construct enantiomerically pure analogs with tailored properties, further expanding the chemical space available for drug development.

From a computational biology standpoint, molecular dynamics simulations have been employed to understand how 5-oxo-4-azatricyclo[4.2.1.0,3,7]nonane-3-carboxylic acid interacts with biological macromolecules at an atomic level. These studies reveal insights into its binding mode and dynamics, which are critical for optimizing its pharmacokinetic properties and reducing off-target effects.

The compound’s stability under various physiological conditions is another area of active investigation. Researchers are examining its solubility, metabolic degradation pathways, and potential for chemical modifications to enhance its bioavailability and therapeutic efficacy. Such studies are essential for translating preclinical findings into viable clinical candidates.

The role of 5-oxo-4-azatricyclo[4.2.1.0,3,7]nonane-3-carboxylic acid in emerging fields like structure-based drug design cannot be overstated. Its complex three-dimensional structure provides a rich scaffold for rational design modifications aimed at improving potency and selectivity against disease-causing targets.

In conclusion,5-oxo-4-azatricyclo[4.2.1.0,3,7]nonane-3-carboxylic acid (CAS No.: 286456-64-2) represents a structurally fascinating and pharmacologically promising compound that continues to drive innovation in medicinal chemistry research worldwide.